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Compound of Interest

Compound Name:
2-(3-Chlorophenoxy)-N-

ethylethanamine

Cat. No.: B1416270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of 2-(3-
Chlorophenoxy)-N-ethylethanamine. The following procedures are based on general

guidelines for the disposal of chlorophenoxy compounds. Due to the absence of a specific

Safety Data Sheet (SDS) for this exact compound, it is imperative to consult with a certified

chemical waste disposal professional before proceeding.

Immediate Safety and Handling Precautions
Before handling 2-(3-Chlorophenoxy)-N-ethylethanamine, ensure you are in a well-ventilated

area and wearing the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):
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Equipment Specification

Gloves
Chemical-resistant gloves (e.g., Nitrile,

Neoprene)

Eye Protection Safety goggles or a face shield

Body Protection Lab coat or chemical-resistant apron

Respiratory
Use a NIOSH-approved respirator if ventilation

is inadequate

Potential Hazards:

Compounds within the chlorophenoxy class are known to be hazardous.[1][2][3][4] Assume that

2-(3-Chlorophenoxy)-N-ethylethanamine may:

Cause skin and eye irritation.[1][3]

Be harmful if swallowed or inhaled.[1][3]

Be toxic to aquatic life with long-lasting effects.[4][5]

First Aid Measures:

If on skin: Immediately wash with plenty of soap and water. Remove contaminated clothing.

[2][3]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[2]

If swallowed: Do NOT induce vomiting. Rinse mouth with water.[1][3]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[2][3] In all

cases of exposure, seek immediate medical attention.[3]

Step-by-Step Disposal Protocol
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The recommended method for the disposal of chlorophenoxy compounds is incineration.[6]

This should only be performed by a licensed and certified chemical waste disposal facility.

Segregation and Storage:

Isolate the 2-(3-Chlorophenoxy)-N-ethylethanamine waste from other laboratory

chemicals.

Store the waste in a clearly labeled, sealed, and compatible container. The container

should be in a cool, dry, and well-ventilated area away from incompatible materials.

Contact a Certified Waste Disposal Partner:

Engage a professional chemical waste management company that is certified to handle

and incinerate hazardous chemical waste.

Provide them with all available information about the chemical, including its name,

quantity, and any known hazards.

Documentation and Labeling:

Properly label the waste container with the chemical name, hazard symbols, and any other

information required by local and national regulations.

Maintain a detailed record of the waste, including the amount and date of generation.

Arranging for Pickup and Disposal:

Schedule a pickup with the certified waste disposal company.

Ensure all necessary paperwork is completed for the transportation and disposal of the

hazardous waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-(3-
Chlorophenoxy)-N-ethylethanamine.
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Start: Have 2-(3-Chlorophenoxy)-N-ethylethanamine Waste

Consult Safety Data Sheet (SDS)
(If unavailable, proceed with caution)

Identify Hazards
(Skin/Eye Irritant, Harmful if Swallowed/Inhaled)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate and Store Waste
in Labeled, Sealed Container

Contact Certified Chemical
Waste Disposal Vendor

Provide Chemical Information
to Vendor

Schedule Waste Pickup

Complete all Necessary
Disposal Documentation

End: Waste is Properly Disposed
of by Incineration

Click to download full resolution via product page

Disposal workflow for 2-(3-Chlorophenoxy)-N-ethylethanamine.
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Disclaimer: The information provided is based on general guidelines for a class of related

chemical compounds. It is not a substitute for a substance-specific Safety Data Sheet. Always

prioritize consulting with qualified environmental, health, and safety professionals for guidance

tailored to your specific situation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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